Cas no 83829-76-9 (DL-Bremazocine)

• Product Name: DL-Bremazocine
• CAS No: 83829-76-9
• MF: C₂₀H₂₉NO₂
• MW: 315.449765920639
• CID: 2686765
• PubChem ID: 107697
• Update Time: 2024-10-26

DL-Bremazocine Chemical and Physical Properties

Names and Identifiers

• Bremazocine
• dl-Bremazocine
• Bremazocine [INN]
• (+-)-Bremazocine
• PDSP1_001435
• PDSP2_001419
• BDBM50347177
• 83829-76-9
• ZDXGFIXMPOUDFF-DIAVIDTQSA-N
• UNII-ISF76M2DBE
• 2,6-Methano-3-benzazocin-8-ol, 6-ethyl-1,2,3,4,5,6-hexahydro-3-((1-hydroxycyclopropyl)methyl)-11,11-dimethyl-
• ISF76M2DBE
• CHEMBL1797687
• DL-Bremazocine

• Inchi： 1S/C20H29NO2/c1-4-20-9-10-21(13-19(23)7-8-19)17(18(20,2)3)11-14-5-6-15(22)12-16(14)20/h5-6,12,17,22-23H,4,7-11,13H2,1-3H3/t17-,20?/m1/s1
• InChI Key： ZDXGFIXMPOUDFF-DIAVIDTQSA-N
• SMILES： OC1(CC1)CN1CCC2(CC)C3C=C(C=CC=3C[C@@H]1C2(C)C)O

Computed Properties

• Exact Mass: 315.219829168g/mol
• Monoisotopic Mass: 315.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 4-hydroxy-6,7-benzomorphans